![molecular formula C6H9NO B2818798 2-Ethyl-3-oxobutanenitrile CAS No. 1780-46-7](/img/structure/B2818798.png)
2-Ethyl-3-oxobutanenitrile
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Overview
Description
2-Ethyl-3-oxobutanenitrile is a chemical compound used as a pharmaceutical raw material and intermediate . It is also used in the synthesis of pyrazolopyrimidinones .
Synthesis Analysis
The synthesis of this compound involves reactions that allow the introduction of three-carbon units to amine substrates . For example, its reaction with hydrazines leads to the formation of appropriately substituted pyrazoles, while reactions with other dinitrogen nucleophiles yield fused pyrimidines.Molecular Structure Analysis
The molecular structure of this compound has been elucidated through spectral studies and confirmed by X-ray diffraction . The molecular formula is C6H9NO .Chemical Reactions Analysis
Active methylene compounds which have two electron-withdrawing groups, such as this compound, react regioselectively with antiaromatic norcorrolatonickel (II) in THF at room temperature .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature. It has a molecular weight of 111.14 . More specific physical and chemical properties such as boiling point, density, etc., are not available in the retrieved data.Scientific Research Applications
Synthesis of Heterocycles with Biological Activity
2-Ethyl-3-oxobutanenitrile is used in synthesizing various heterocycles. A study demonstrated its utility in introducing a three-carbon moiety to amine-substrates, leading to substituted pyrazoles and pyrimidines. These compounds exhibited biological activities against bacteria, fungi, and tumor cells (Černuchová et al., 2005).
Reactivity in Organic Synthesis
The reactivity of this compound derivatives is a focal point in organic synthesis. Studies have shown their effectiveness in synthesizing pyrazolo[1,5-a]pyrimidines and pyrazolo[5,1-c]-1,2,4-triazines, providing versatile starting materials for creating polyfunctionally substituted heterocycles (Khalik, 1997).
Role in Nucleophilic Substitution Reactions
Research has found that ethoxymethylene derivatives of 2,4-pentanedione and 3-oxobutanenitrile are effective in nucleophilic substitution reactions with aminobenzimidazole or benzotriazole, leading to a variety of compounds with potential applications in medicinal chemistry (Milata et al., 1992).
Synthesis of Novel Compounds
2-Arylidene-3-oxobutanenitrile derivatives have been used to synthesize novel compounds like chromeno[2,3-b]quinoline derivatives. This indicates the compound's significance in creating structurally diverse molecules with potential pharmaceutical applications (Han et al., 2015).
Antimicrobial Applications
This compound derivatives have been evaluated for their antimicrobial activity. Some derivatives exhibited activity against gram-positive bacteria, rivaling the effectiveness of conventional antibiotics (Horishny & Matiichuk, 2020).
Formation of Benzothiazole Derivatives
It has been utilized for the synthesis of benzothiazole derivatives, expanding its utility in the creation of complex organic molecules (Zaki et al., 2006).
Safety and Hazards
Mechanism of Action
Mode of Action
It’s known that active methylene compounds, such as 2-Ethyl-3-oxobutanenitrile, can react with antiaromatic compounds .
Biochemical Pathways
It’s known that active methylene compounds can participate in various chemical reactions , but the specific pathways and their downstream effects need further investigation.
Properties
IUPAC Name |
2-ethyl-3-oxobutanenitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO/c1-3-6(4-7)5(2)8/h6H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNOSMUJYKYEPSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C#N)C(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
111.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1780-46-7 |
Source
|
Record name | 2-ethyl-3-oxobutanenitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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